1-(Oxan-3-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 1-(oxan-3-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H14O2/c10-7-9(3-4-9)8-2-1-5-11-6-8/h7-8H,1-6H2
• InChI Key: NKFXPCRZJYKPDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)C2(CC2)C=O

Description

1-(Oxan-3-yl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a carbaldehyde functional group directly attached to a cyclopropane ring, which is substituted with an oxane (tetrahydropyran) moiety at the 3-position. This compound combines the inherent strain and reactivity of the cyclopropane ring with the steric and electronic effects of the oxane group, making it a valuable intermediate in organic synthesis and medicinal chemistry.

Preparation Methods

The synthesis of 1-(Oxan-3-yl)cyclopropane-1-carbaldehyde can be achieved through several synthetic routesThe reaction conditions typically involve the use of reagents such as diazomethane for cyclopropanation and subsequent oxidation to form the aldehyde . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1-(Oxan-3-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclopropane ring, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, methanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions include carboxylic acids, primary alcohols, and substituted cyclopropane derivatives.

Scientific Research Applications

1-(Oxan-3-yl)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes and cyclopropane rings.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-(Oxan-3-yl)cyclopropane-1-carbaldehyde exerts its effects depends on the specific application. In chemical reactions, the aldehyde group is highly reactive and can participate in nucleophilic addition and oxidation-reduction reactions. The cyclopropane ring, due to its ring strain, is also reactive and can undergo ring-opening reactions under appropriate conditions. Molecular targets and pathways involved include interactions with nucleophiles, oxidizing agents, and reducing agents .

Comparison with Similar Compounds

Structural and Physical Properties

Table 1: Key Properties of 1-(Oxan-3-yl)cyclopropane-1-carbaldehyde and Analogs

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Physical State	Key Properties/Applications	References
1-(Oxan-3-yl)cyclopropane-1-carbaldehyde	Oxane (tetrahydropyran)	C9H14O2	154.21 (estimated)	Likely liquid	Intermediate for drug synthesis
1-[(Triisopropylsilyl)oxy]cyclopropanecarbaldehyde	Triisopropylsilyloxy	C13H24O2Si	256.41	Not specified	Protective group in synthesis
1-(4-Bromophenyl)cyclopropane-1-carbaldehyde	4-Bromophenyl	C10H9BrO	225.08	Solid	Building block for arylcyclopropanes
1-(Propan-2-yl)cyclopropane-1-carbaldehyde	Isopropyl	C7H12O	112.17	Liquid	High volatility; used in fragrances
1-[(3-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde	3-Chlorothiophenylmethyl	C9H9ClOS	200.68	Not specified	Heterocyclic drug intermediate
1-(Naphthalen-2-yl)cyclopropane-1-carbaldehyde	Naphthalen-2-yl	C14H12O	196.24	Solid	Fluorescence studies; ligand design

Reactivity and Functionalization

• Steric Effects : The oxane group in 1-(Oxan-3-yl)cyclopropane-1-carbaldehyde likely imposes steric hindrance, similar to the triisopropylsilyloxy group in . This may slow nucleophilic attacks on the aldehyde but enhance selectivity in coupling reactions.
• Electronic Effects : Aryl-substituted analogs (e.g., 4-bromophenyl and naphthalen-2-yl derivatives) exhibit increased conjugation, stabilizing the aldehyde group and enabling participation in Suzuki-Miyaura cross-couplings .
• Synthetic Routes : The naphthalene derivative (C14H12O) is synthesized via nitrile reduction followed by oxidation, yielding 84% efficiency . In contrast, silyl-protected analogs (e.g., ) are prepared using silylation reagents under anhydrous conditions.

Biological Activity

1-(Oxan-3-yl)cyclopropane-1-carbaldehyde is a cyclic organic compound notable for its unique structural features, including a cyclopropane ring, an oxane (tetrahydrofuran) moiety, and an aldehyde functional group. This compound has garnered attention in medicinal chemistry due to its potential biological activities and applications as a building block for bioactive compounds.

• Molecular Formula : C$_{8}$H$_{12}$O
• Molecular Weight : Approximately 154.21 g/mol
• Structural Characteristics : The presence of both the cyclopropane and oxane rings contributes to its structural rigidity and potential reactivity, making it suitable for various chemical applications. The aldehyde group is particularly significant as it can participate in various biochemical interactions.

Biological Activity

The biological activity of 1-(Oxan-3-yl)cyclopropane-1-carbaldehyde has been explored in several studies, primarily focusing on its interactions with biological molecules. The aldehyde functional group allows it to act as an electrophile, capable of forming covalent bonds with nucleophilic sites on proteins and other biomolecules. This property may lead to alterations in enzyme activity or receptor interactions, indicating its potential role in pharmacological contexts.

Interaction Studies

Research suggests that the compound's aldehyde group can influence enzyme kinetics and receptor binding affinities. For instance, studies have indicated that it may interact with acetylcholinesterase (AChE), a crucial enzyme in neurotransmission, potentially leading to inhibition or modulation of its activity .

Comparative Analysis with Similar Compounds

A comparative analysis highlights the uniqueness of 1-(Oxan-3-yl)cyclopropane-1-carbaldehyde against structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
1-(Oxan-2-yl)cyclopropane-1-carbaldehyde	Similar cyclic structure; different oxane position	Different functional reactivity due to oxane positioning
2-(Oxan-4-yl)cyclopropane-1-carbaldehyde	Contains a cyclopropane and oxane ring	Variation in functional groups affects reactivity
Cyclopropane-1-carbaldehyde	Lacks the oxane ring	Simpler structure with fewer reactive sites
Oxan-3-ylmethanol	Contains an alcohol group instead of an aldehyde	Different functional group alters reactivity profile

Case Studies

Several case studies have investigated the pharmacological applications of 1-(Oxan-3-yl)cyclopropane-1-carbaldehyde:

• Enzyme Interaction : A study demonstrated that this compound could inhibit AChE activity, suggesting potential applications in treating conditions characterized by cholinergic dysfunction .
• Receptor Binding : Research indicated that the compound might influence receptor binding profiles, which could be relevant for developing therapeutics targeting specific pathways .

Synthesis Methods

Various synthesis methods have been developed for producing 1-(Oxan-3-yl)cyclopropane-1-carbaldehyde. These methods typically involve the use of reagents such as potassium permanganate for oxidation reactions or sodium borohydride for reduction processes.